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Compound of Interest

Compound Name: cs87

Cat. No.: B2439096

The proper disposal of the substance identified as "C 87" is critically dependent on its precise
chemical identity, as "C 87" is not a standard chemical nomenclature. Investigations into this
identifier suggest several possibilities, each with distinct and mandated disposal protocols. This
guide provides essential safety and logistical information for the most likely candidates: the
radioactive element Francium (Fr), the persistent organic pollutant Perfluorooctanoic acid
(PFOA, often called C8), and the chemical compound 1-Methylcyclopropan-1-amine
hydrochloride (CAS RN 88887-87-0).

Identifying "C 87": A Critical First Step

The ambiguity of "C 87" necessitates a careful identification of the substance before any
disposal procedures are initiated. The potential candidates are:

e Francium (Fr): The chemical element with the atomic number 87. It is a highly radioactive
alkali metal.

o Perfluorooctanoic acid (PFOA or C8): A synthetic chemical often referred to as "C8." "C 87"
could be a typographical error. PFOA is known for its environmental persistence.

¢ 1-Methylcyclopropan-1-amine hydrochloride: A chemical compound with the CAS Registry
Number 88887-87-0. "C 87" could be a partial reference to this number or an internal
laboratory code.
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Researchers and drug development professionals must first confirm the exact nature of their "C
87" substance by checking container labels, safety data sheets (SDS), or internal
documentation.

Scenario 1: Disposal of Francium (Atomic Number
87)

Francium is an extremely rare and highly radioactive element with a very short half-life; its most
stable isotope, francium-223, has a half-life of only 22 minutes.[1][2] Due to its instability and
rarity, it is used only in small quantities for research purposes.[1][3]

Core Disposal Principle: The primary disposal method for short-lived radioactive materials like
Francium is decay-in-storage.

Operational Plan:

Secure Storage: Store the Francium-containing waste in a designated, shielded, and secure
radioactive materials area.

o Labeling: Clearly label the waste container with the isotope (Francium-223), the date, and
the initial activity level.

o Decay Period: Hold the waste in storage for a period of at least 10 half-lives. For Francium-
223, this would be a minimum of 220 minutes (3 hours and 40 minutes). This allows the
radioactivity to decay to background levels.

» Monitoring: After the decay period, monitor the waste with a radiation survey meter to ensure
that its radioactivity is indistinguishable from background radiation.

» Final Disposal: Once confirmed to be at background levels, the waste can be disposed of as
non-radioactive waste, following institutional and local regulations for chemical waste (if
other hazardous chemicals are present).

Quantitative Data Summary:
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Property Value Citation(s)
Most Stable Isotope Francium-223 [1112]
Half-life 22 minutes [1][2]
Primary Decay Mode Beta decay [2]
Recommended Storage Time > 10 half-lives (> 220 minutes)

Logical Workflow for Francium Disposal:
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Disposal workflow for Francium-223.

Scenario 2: Disposal of Perfluorooctanoic Acid
(PFOA | C8)

Perfluorooctanoic acid (PFOA), often called C8, is a "forever chemical" known for its extreme
persistence in the environment.[4] The U.S. Environmental Protection Agency (EPA) has issued
interim guidance on its disposal due to concerns over the effectiveness of traditional
destruction methods.[5]

Core Disposal Principle: The current EPA guidance prioritizes containment and storage over
immediate destruction until more effective technologies are validated.

Operational and Disposal Plans (Ranked by EPA from most to least protective):

 Interim Storage: Storing PFOA-containing materials is encouraged, where possible, until
more effective destruction technologies are available. This is considered the most
environmentally protective option at present.[5]

o Permitted Deep Well Injection (Class I): This is a feasible option for liquid-phase PFOA waste
streams, but the limited number of permitted wells can make it impractical.[5]

e Permitted Hazardous Waste Landfills (RCRA Subtitle C): These landfills have stringent
controls, including liners and leachate collection systems, to contain the waste.[5]

o Thermal Treatment (Incineration): This is currently ranked as the least protective option due
to uncertainties about the complete destruction of PFOA and the potential for releasing
harmful byproducts.[5][6][7]

Experimental Protocol: Foam Fractionation for PFOA-Contaminated Water

For liquid waste streams with PFOA contamination, foam fractionation is an emerging
technology to concentrate the PFOA, reducing the volume of waste that requires disposal.[3]

« Introduction of Bubbles: Air or another gas is bubbled through the PFOA-contaminated
water.
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e Adsorption to Bubble Surface: PFOA molecules, being surfactants, adhere to the surface of
the bubbles.

e Foam Collection: The PFOA-rich foam that collects at the surface is removed.

o Concentrate Management: The resulting concentrated PFOA liquid (“foamate™) can then be
managed through one of the disposal options above, significantly reducing the total volume
of waste.[8]

Logical Relationship for PFOA Disposal Decision-Making:
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Decision-making for PFOA disposal.

Scenario 3: Disposal of 1-Methylcyclopropan-1-
amine hydrochloride (CAS 88887-87-0)

This is a specific chemical compound for which disposal procedures are outlined in its Safety
Data Sheet (SDS). It is classified as harmful if swallowed and can cause skin and respiratory
irritation.[9]
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Core Disposal Principle: Dispose of as a hazardous chemical waste in accordance with federal,
state, and local regulations, typically via incineration by a licensed facility.

Operational Plan:

o Personal Protective Equipment (PPE): When handling this substance, wear protective
gloves, clothing, and eye/face protection.[9][10]

o Containment: Keep the chemical in its original, tightly closed container.[11] In case of a spill,
sweep or shovel the solid material into an appropriate container for disposal, minimizing dust
generation.[9]

o Waste Collection: Do not mix with other waste streams. Collect in a suitable, labeled
container for hazardous chemical waste.

o Professional Disposal: Arrange for disposal by a licensed professional waste disposal
service. The recommended method is to remove the material to an authorized incinerator
equipped with an afterburner and a flue gas scrubber.[9]

Quantitative Data and Hazard Information:

Property Value Citation(s)

CAS Registry Number 88887-87-0 [O1[12]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

GHS Hazard Statements H319 (Causes serious eye [9]
irritation), H335 (May cause

respiratory irritation)

] Incineration in a permitted
Recommended Disposal -~ 9]
hazardous waste facility

Store in a well-ventilated
Storage Conditions place. Keep container tightly [11]
closed.
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Experimental Workflow for Safe Handling and Disposal:
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l
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Licensed Waste Disposal Service

(Dispose via Incineration)
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Handling and disposal of 1-Methylcyclopropan-1-amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of "C 87": A Guide to Proper
Waste Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2439096#c-87-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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